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Compound of Interest

Compound Name: Visano cor

Cat. No.: B1209611 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Vismodegib (also known as GDC-0449) is a first-in-class small molecule inhibitor of the

Hedgehog (Hh) signaling pathway.[1] It functions by binding to and inhibiting Smoothened

(SMO), a key transmembrane protein in the Hh pathway.[1] Dysregulation of the Hh pathway is

implicated in the pathogenesis of several types of cancer, most notably basal cell carcinoma.[2]

Accurate and consistent preparation of Vismodegib stock solutions is critical for obtaining

reliable and reproducible results in preclinical and research settings. This document provides a

detailed protocol for the preparation, storage, and handling of Vismodegib stock solutions for

laboratory use.

Physicochemical and Solubility Data

A summary of the key quantitative data for Vismodegib is presented in the table below for easy

reference. This information is essential for accurate stock solution preparation and

experimental design.
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Property Value

Molecular Weight 421.30 g/mol [1][3]

CAS Number 879085-55-9[1]

Appearance Off-white to light yellow solid/White crystals[1][4]

Solubility in DMSO ≥21.08 mg/mL to 200 mg/mL[5][6][7]

Solubility in Ethanol ~5 mg/mL to 10 mg/mL (with warming)[5][6][7]

Water Solubility Insoluble/Very poorly soluble[5][7][8]

Storage (Solid) -20°C for up to 3 years[1]

Storage (In Solvent) -80°C for up to 1 year[1]

Experimental Protocols
Materials and Equipment

Vismodegib powder (Purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM Vismodegib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Vismodegib in DMSO, a

common solvent for this compound.
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Pre-weighing Preparation: Before starting, ensure all equipment is clean and calibrated.

Allow the Vismodegib powder vial to equilibrate to room temperature for at least 15-20

minutes to prevent condensation.

Weighing Vismodegib: Carefully weigh out 5 mg of Vismodegib powder using an analytical

balance and transfer it to a sterile amber vial.

Calculating Solvent Volume: To create a 10 mM stock solution from 5 mg of Vismodegib

(MW: 421.3 g/mol ), the required volume of DMSO is calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L) Volume (mL) = ((0.005

g / 421.3 g/mol ) / 0.010 mol/L) * 1000 mL/L = 1.187 mL

Dissolving the Compound: Add 1.187 mL of anhydrous DMSO to the vial containing the

Vismodegib powder.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes

until the solution is clear and all solid has dissolved. Gentle warming in a 37°C water bath

can aid dissolution if needed.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 1 year). For short-term storage, -20°C is acceptable for several

months.[1]

Workflow for Vismodegib Stock Solution Preparation
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Dissolution

Storage

Equilibrate Vismodegib to Room Temperature

Weigh 5 mg of Vismodegib Powder

Add 1.187 mL of Anhydrous DMSO

Vortex Until Fully Dissolved

Aliquot into Single-Use Tubes

Store at -80°C
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Caption: Workflow for preparing Vismodegib stock solution.

Signaling Pathway
Vismodegib targets the Hedgehog signaling pathway by inhibiting the SMO protein. In the "off"

state (absence of Hedgehog ligand), the Patched (PTCH) receptor inhibits SMO. When

Hedgehog ligand binds to PTCH, this inhibition is relieved, allowing SMO to activate
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downstream signaling, leading to the activation of GLI transcription factors and subsequent

gene expression. Vismodegib binds to SMO, preventing this activation cascade even in the

presence of the Hedgehog ligand.

Hedgehog Signaling Pathway and Vismodegib Inhibition
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Caption: Inhibition of the Hedgehog pathway by Vismodegib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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